Cas no 886913-71-9 ((2E)-1-4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl-3-(thiophen-2-yl)prop-2-en-1-one)

• Product Name: (2E)-1-4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl-3-(thiophen-2-yl)prop-2-en-1-one
• CAS No: 886913-71-9
• MF: C₂₀H₂₁N₃OS₂
• MW: 383.530241727829
• CID: 5476815
• Update Time: 2025-06-19

(2E)-1-4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl-3-(thiophen-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-1-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-thiophen-2-ylprop-2-en-1-one
• (2E)-1-4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl-3-(thiophen-2-yl)prop-2-en-1-one

• Inchi： 1S/C20H21N3OS2/c1-14-5-7-17-19(15(14)2)21-20(26-17)23-11-9-22(10-12-23)18(24)8-6-16-4-3-13-25-16/h3-8,13H,9-12H2,1-2H3/b8-6+
• InChI Key： RQKQTVZKQBVRCU-SOFGYWHQSA-N
• SMILES： C(N1CCN(C2=NC3=C(C)C(C)=CC=C3S2)CC1)(=O)/C=C/C1SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on (2E)-1-4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl-3-(thiophen-2-yl)prop-2-en-1-one

Compound Introduction: (2E)-1-4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl-3-(thiophen-2-yl)prop-2-en-1-one (CAS No. 886913-71-9)

(2E)-1-4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl-3-(thiophen-2-yl)prop-2-en-1-one is a sophisticated organic molecule with a rich structural framework that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 886913-71-9, combines multiple heterocyclic moieties, including piperazine, benzothiazole, and thiophene, to create a versatile scaffold for drug discovery. The unique arrangement of these functional groups not only imparts distinct chemical properties but also opens up numerous possibilities for therapeutic applications.

The structural composition of this compound is particularly noteworthy. The presence of a piperazine ring suggests potential interactions with biological targets such as enzymes and receptors, which are often modulated by piperazine derivatives to achieve pharmacological effects. Additionally, the benzothiazole moiety is well-documented for its role in various bioactive molecules, contributing to properties like antimicrobial and anti-inflammatory activities. The thiophene ring further enhances the complexity of the molecule, offering additional sites for functionalization and interaction with biological systems.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and potential as lead structures in drug development. The combination of piperazine, benzothiazole, and thiophene in this compound makes it an attractive candidate for further investigation. Researchers have been exploring such molecules to identify novel pharmacophores that could lead to the development of new therapeutic agents.

One of the most compelling aspects of this compound is its potential application in addressing neurological disorders. The piperazine ring is particularly relevant in this context, as it is commonly found in drugs that target central nervous system (CNS) receptors. For instance, piperazine derivatives have been investigated for their efficacy in treating conditions such as depression and schizophrenia. The benzothiazole component adds another layer of interest, as it has shown promise in various CNS-related applications. This dual functionality makes (2E)-1-4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl-3-(thiophen-2-y l)prop-2-en-l-one a promising candidate for further exploration in neuropharmacology.

The synthesis and characterization of this compound have been subjects of considerable research effort. The synthesis involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the complex framework of the molecule efficiently. Once synthesized, the compound undergoes rigorous characterization using spectroscopic methods such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy to confirm its structure.

The pharmacological evaluation of (2E)-l -4-(4,5-dimethyl-l ,3-benzothiazol-l -2 -yl)piperazin-l -yl -3-(thiophen-l -2 -yl)prop-l -en-l -one has revealed intriguing preliminary results. In vitro studies have shown potential activity against various biological targets, including enzymes and receptors relevant to neurological disorders. These findings are particularly exciting as they suggest that this compound may have therapeutic value in treating conditions such as cognitive impairment and neurodegenerative diseases.

The molecular interactions of this compound with biological targets are also areas of active investigation. Computational methods such as molecular docking have been used to predict how the molecule might interact with specific proteins and receptors. These studies provide valuable insights into the potential mechanisms of action and help guide further experimental work.

In conclusion, (2E)-l -4-(4 ,5-dimethyl-l ,3-benzothiazol-l -2 -yl)piperazin-l -yl -3-(thiophen-l -2 -yl)prop-l -en-l -one (CAS No. 88691371 9) is a structurally complex and biologically relevant molecule with significant potential in pharmaceutical research. Its unique combination of heterocyclic moieties positions it as a promising candidate for further exploration in drug discovery efforts aimed at treating neurological disorders and other conditions.